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Compound of Interest

Compound Name: D-Mannitol-d1

Cat. No.: B1484767 Get Quote

The following guide provides essential safety and logistical information for the proper disposal

of D-Mannitol-d1, tailored for researchers, scientists, and drug development professionals.

While D-Mannitol is generally not classified as a hazardous substance, all waste disposal must

comply with institutional, local, and national regulations.[1][2][3] The chemical and physical

properties of D-Mannitol-d1 are nearly identical to those of D-Mannitol, and therefore the same

disposal considerations apply.

Key Safety and Physical Properties
This table summarizes essential data for D-Mannitol, which is representative of D-Mannitol-d1.
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Property Value Citations

Appearance White powder/solid [4]

Molecular Formula C₆H₁₃DO₆

Molecular Weight ~183.18 g/mol [5]

Melting Point 166-168 °C (331-334 °F) [5]

Boiling Point 295 °C (563 °F) at 3.5 mmHg [5]

Water Solubility ≥ 100 mg/mL at 20 °C (68 °F) [5]

Hazard Classification
Not generally considered a

hazardous substance
[3][6]

Incompatibilities Strong oxidizing agents [2]

Hazardous Decomposition

Carbon monoxide (CO) and

Carbon dioxide (CO₂) upon

heating

[1][2]

Disposal Decision Workflow
The following diagram outlines the logical steps to determine the appropriate disposal route for

D-Mannitol-d1 waste.

Caption: D-Mannitol-d1 Disposal Decision Workflow

Experimental Protocols: Step-by-Step Disposal
Procedures
Follow these procedural steps to ensure the safe and compliant disposal of D-Mannitol-d1.

Step 1: Waste Characterization The first step in any chemical disposal is to determine if the

waste is hazardous.[7]

Pure D-Mannitol-d1: Uncontaminated D-Mannitol is not classified as a hazardous waste

according to known literature and safety data sheets.[3]
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Contaminated D-Mannitol-d1: If D-Mannitol-d1 is mixed with other substances, the entire

mixture must be evaluated. If it is contaminated with a substance classified as hazardous

(e.g., flammable solvents, heavy metals, or other toxic chemicals), the entire volume of

waste must be treated and disposed of as hazardous waste.[1][2]

Step 2: Consultation with Regulatory Guidelines Before proceeding with any disposal method,

it is mandatory to consult your institution's Environmental Health & Safety (EHS) department.

Chemical waste generators must adhere to local, regional, and national hazardous waste

regulations to ensure complete and accurate classification and disposal.[1][2] These

regulations are often based on the EPA's Resource Conservation and Recovery Act (RCRA) in

the United States.[8][9]

Step 3: Disposal of Uncontaminated D-Mannitol-d1 For small quantities of pure,

uncontaminated D-Mannitol-d1, follow these guidelines after receiving approval from your EHS

office:

Containment: Place the solid D-Mannitol-d1 waste in a sealed, clearly labeled container.

The label should read "Non-Hazardous Waste: D-Mannitol-d1".

Disposal Route: Dispose of the container in the designated non-hazardous solid chemical

waste stream provided by your institution.

Drain Disposal (Caution): Do not empty into drains unless you have explicit permission from

your EHS office.[10] While D-Mannitol is water-soluble, drain disposal of any chemical is

highly regulated and generally discouraged.

Step 4: Disposal of Contaminated D-Mannitol-d1 If D-Mannitol-d1 is contaminated with

hazardous materials, it must be managed as hazardous waste.[9]

Containment: Collect the waste in a chemically compatible, sealed container that is in good

condition and not leaking.[11]

Labeling: Label the container clearly with the words "Hazardous Waste".[12] The label must

also list all chemical constituents and their approximate percentages.

Storage: Store the container in a designated satellite accumulation area.
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Pickup and Disposal: Arrange for disposal through your institution's hazardous waste

management program. A manifest will be required to track the waste from your laboratory to

the final treatment, storage, and disposal facility (TSDF).[7]

Step 5: Spill Cleanup and Disposal In the event of a spill, take the following measures:

Personal Protection: Wear appropriate personal protective equipment (PPE), including

gloves, safety glasses, and a lab coat.[13] For large spills where dust is generated,

respiratory protection may be necessary.[6]

Containment: Prevent the spilled material from entering drains or waterways.[10]

Cleanup: Carefully sweep up the solid material, taking care to avoid creating dust.[1][2]

Disposal: Place the collected material and any contaminated cleaning supplies (e.g., paper

towels) into a sealed container.[5] Label the container as "Spill Debris: D-Mannitol-d1" (and

include any contaminants) and dispose of it according to the procedures outlined in Step 3 or

4, depending on whether the material is contaminated.

Decontamination: Wash the spill area with soap and water.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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